Cas no 40190-22-5 (2,5-Bis(triethoxysilyl)thiophene)

• Product Name: 2,5-Bis(triethoxysilyl)thiophene
• CAS No: 40190-22-5
• MF: C₁₆H₃₂O₆SSi₂
• MW: 408.657686233521
• MDL: MFCD25976449
• CID: 856544
• PubChem ID: 15466978
• Update Time: 2025-05-21

2,5-Bis(triethoxysilyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(triethoxysilyl)thiophene
• triethoxy-(5-triethoxysilylthiophen-2-yl)silane
• 2,5-Bis-(triethoxysilyl)-thiophen
• AGN-PC-00PCDY
• AK131072
• AM808118
• CTK1C9989
• SureCN4798984
• Thiophene, 2,5-bis(triethoxysilyl)-
• SCHEMBL4798984
• AKOS016014666
• (Thiene-2,5-diyl)bis(triethoxysilane)
• DTXSID80573025
• G90278
• 40190-22-5

• MDL： MFCD25976449
• Inchi： 1S/C16H32O6SSi2/c1-7-17-24(18-8-2,19-9-3)15-13-14-16(23-15)25(20-10-4,21-11-5)22-12-6/h13-14H,7-12H2,1-6H3
• InChI Key： AWBGMFANSAVZPM-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1[Si](OCC)(OCC)OCC)[Si](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 408.14581298g/mol
• Monoisotopic Mass: 408.14581298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 375.6±27.0 °C at 760 mmHg
• Flash Point: 180.9±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,5-Bis(triethoxysilyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 2,5-Bis(triethoxysilyl)thiophene

Recent Advances in the Application of 2,5-Bis(triethoxysilyl)thiophene (CAS: 40190-22-5) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Bis(triethoxysilyl)thiophene (CAS: 40190-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This organosilicon derivative, characterized by its thiophene core and triethoxysilyl functional groups, exhibits remarkable potential in material science, drug delivery systems, and surface modification technologies. Recent studies have explored its utility in the development of hybrid organic-inorganic materials, where its ability to form stable siloxane networks under mild conditions has been particularly advantageous.

One of the most notable applications of 2,5-Bis(triethoxysilyl)thiophene is in the fabrication of functionalized surfaces for biomedical devices. Researchers have demonstrated that this compound can be used to create self-assembled monolayers (SAMs) with tailored surface properties, such as enhanced biocompatibility and controlled drug release. For instance, a 2023 study published in *Advanced Materials Interfaces* highlighted its role in improving the adhesion and proliferation of endothelial cells on stent surfaces, thereby reducing the risk of restenosis. The study attributed these effects to the compound's ability to modulate surface hydrophobicity and provide reactive sites for further functionalization with bioactive molecules.

In addition to its surface modification capabilities, 2,5-Bis(triethoxysilyl)thiophene has shown promise in the development of conductive polymers and nanocomposites. Its thiophene moiety facilitates π-conjugation, making it a suitable candidate for electronic and optoelectronic applications. Recent work published in *Chemistry of Materials* explored its incorporation into polythiophene-based matrices, resulting in materials with enhanced electrical conductivity and thermal stability. These findings open new avenues for the design of flexible electronics and biosensors, particularly in the context of wearable health monitoring devices.

Another groundbreaking application of this compound lies in the field of targeted drug delivery. A 2024 study in *Journal of Controlled Release* reported the synthesis of silica nanoparticles functionalized with 2,5-Bis(triethoxysilyl)thiophene, which exhibited improved loading efficiency and sustained release profiles for hydrophobic anticancer drugs. The researchers attributed these properties to the compound's ability to form porous silica frameworks with tunable pore sizes, enabling precise control over drug encapsulation and release kinetics. This approach holds significant potential for overcoming the limitations of conventional drug delivery systems, such as poor solubility and rapid clearance.

Despite these advancements, challenges remain in the large-scale synthesis and commercialization of 2,5-Bis(triethoxysilyl)thiophene-based technologies. Issues such as batch-to-batch variability and the need for optimized reaction conditions must be addressed to ensure reproducibility and cost-effectiveness. Nevertheless, the compound's multifaceted applications and the growing body of research supporting its efficacy underscore its importance as a key building block in modern chemical biology and pharmaceutical research. Future studies are expected to further explore its potential in emerging areas such as bioimaging and theranostics, solidifying its role as a cornerstone of innovative biomedical solutions.